N-(4-fluorophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide

• IUPAC Name: N-(4-fluorophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide
• InChI: InChI=1S/C19H19FN4O2/c20-14-9-11-15(12-10-14)21-18(25)8-2-1-5-13-24-19(26)16-6-3-4-7-17(16)22-23-24/h3-4,6-7,9-12H,1-2,5,8,13H2,(H,21,25)
• InChI Key: MUSHBHKEFGUFQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCCCCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H19FN4O2
• Molecular Weight: 354.4 g/mol

Description

N-(4-fluorophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide, also known as FOBA, is a chemical compound that has gained significant attention in the scientific community due to its potential in various fields, including medicinal chemistry, drug discovery, and biological research. FOBA is a benzotriazine-based compound, which means it contains a triazine ring that is fused with a benzene ring. This unique structure makes FOBA a promising candidate for various applications.

Scientific Research Applications

Antiferromagnetic Interactions in Heisenberg Linear Chains

Research by Constantinides et al. (2012) examined 7-(4-Fluorophenyl) and 7-phenyl-substituted benzotriazinyl radicals, which are structurally related to N-(4-fluorophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide. They found that these compounds exhibit antiferromagnetic interactions, influenced by the degree of slippage and inter-radical separation in their molecular structure. This study contributes to the understanding of magnetic interactions in related fluorophenyl compounds (Constantinides, Koutentis, & Rawson, 2012).

Hydrogen-Bonded Molecular Crystals

Maly et al. (2007) investigated the crystallization of hexakis[4-(2,4-diamino-1,3,5-triazin-6-yl)phenyl]benzene, a compound related to N-(4-fluorophenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide, focusing on its ability to form non-interpenetrated three-dimensional networks through hydrogen bonding. This research is significant for the engineering of molecular crystals with specific properties (Maly, Gagnon, Maris, & Wuest, 2007).

Fluorescent Probes for Biological Imaging

Ferreira et al. (2023) synthesized benzo[a]phenoxazinium chlorides with sulfonamide groups, which are structurally similar to the compound . These derivatives were found to be effective as fluorescent probes for bioimaging, specifically targeting the vacuole membrane and endoplasmic reticulum in yeast cells. This research highlights the potential of related fluorophenyl compounds in biological imaging applications (Ferreira, Sousa, Preto, Sousa, & Gonçalves, 2023).

Fluorescent Chemosensors

Ravichandiran et al. (2020) developed a phenoxazine-based fluorescent chemosensor for detecting Cd2+ and CN− ions, demonstrating its application in live cell and zebrafish imaging. This research provides insights into the use of similar fluorophenyl compounds in the development of chemosensors for environmental and biological applications (Ravichandiran et al., 2020).